L-Glutamic acid 5-tert-butyl 1-methyl ester hydrochloride

Description

L-Glutamic acid 5-tert-butyl 1-methyl ester hydrochloride is a chemical compound with the CAS number 6234-01-1. It is a derivative of glutamic acid, modified with a tert-butyl group at the 5-position and a methyl ester group at the 1-position, and exists as a hydrochloride salt. This compound is primarily used as a building block in peptide synthesis, particularly in the creation of dynamic peptides that mimic carbohydrate receptors .

Uses and Applications

L-Glutamic acid 5-tert-butyl 1-methyl ester hydrochloride is utilized in peptide chemistry, specifically in the synthesis of dynamic peptides that act as biomimetic carbohydrate receptors. These peptides are of interest in various biochemical and biomedical applications due to their ability to mimic natural carbohydrate-protein interactions .

Table: Safety and Handling Guidelines

Safety Aspect	Recommendation
Hazards Identification	No specific hazards identified
Storage Conditions	Refrigerated (2-8 °C)
Handling Precautions	Avoid skin contact, inhalation; use protective equipment

Table: Ecological Information

Ecological Aspect	Description
Ecotoxicity	No data available
Persistence and Degradability	No information available
Bioaccumulative Potential	No information available

• CAS No.: 6234-01-1
• Product Name: L-Glutamic acid 5-tert-butyl 1-methyl ester hydrochloride
• Molecular Formula: C10H19NO4*HCl
• Molecular Weight: 217,26*36,45 g/mole
• IUPAC Name: 5-O-tert-butyl 1-O-methyl (2S)-2-aminopentanedioate;hydrochloride
• Standard InChI: InChI=1S/C10H19NO4.ClH/c1-10(2,3)15-8(12)6-5-7(11)9(13)14-4;/h7H,5-6,11H2,1-4H3;1H/t7-;/m0./s1
• Standard InChIKey: YIFPACFSZQWAQF-FJXQXJEOSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)CC[C@@H](C(=O)OC)N.Cl
• SMILES: CC(C)(C)OC(=O)CCC(C(=O)OC)N.Cl
• Canonical SMILES: CC(C)(C)OC(=O)CCC(C(=O)OC)N.Cl
• Synonyms: H-L-Glu(OtBu)-OMe*HCl;H-Glu(OtBu)-OMe*HCl
• PubChem Compound: 16218751
• Last Modified: Aug 15 2023